Cas no 1247155-83-4 (1-(3-fluoro-4-methoxyphenyl)butan-2-ol)

• Product Name: 1-(3-fluoro-4-methoxyphenyl)butan-2-ol
• CAS No: 1247155-83-4
• MF: C₁₁H₁₅FO₂
• MW: 198.234007120132
• MDL: MFCD16820962
• CID: 5231468
• PubChem ID: 62607253
• Update Time: 2026-03-07

1-(3-fluoro-4-methoxyphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluoro-4-methoxyphenyl)-2-butanol
• 1-(3-fluoro-4-methoxyphenyl)butan-2-ol
• SB84945

• MDL： MFCD16820962
• Inchi： 1S/C11H15FO2/c1-3-9(13)6-8-4-5-11(14-2)10(12)7-8/h4-5,7,9,13H,3,6H2,1-2H3
• InChI Key： DQDWILJYRKHDEN-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC(CC)O)OC

Computed Properties

• Exact Mass: 198.10560788g/mol
• Monoisotopic Mass: 198.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(3-fluoro-4-methoxyphenyl)butan-2-ol

Comprehensive Overview of 1-(3-fluoro-4-methoxyphenyl)butan-2-ol (CAS No. 1247155-83-4): Properties, Applications, and Industry Insights

1-(3-fluoro-4-methoxyphenyl)butan-2-ol (CAS No. 1247155-83-4) is a fluorinated aromatic alcohol with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro-methoxy substitution pattern, has garnered attention for its versatile chemical properties and applications in drug discovery. The presence of both fluorine and methoxy groups enhances its metabolic stability and bioavailability, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for fluorinated compounds like 1-(3-fluoro-4-methoxyphenyl)butan-2-ol has surged due to their role in developing targeted therapies and precision agriculture solutions. Researchers are particularly interested in its potential as a building block for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are pivotal in treating chronic diseases. The compound’s lipophilicity and hydrogen-bonding capacity further contribute to its utility in optimizing drug candidates.

From an industrial perspective, CAS No. 1247155-83-4 is synthesized through multi-step organic reactions, often involving Grignard reagents or reductive amination techniques. Its purity and stability are critical for scaling up production, with advanced analytical methods like HPLC and NMR spectroscopy employed for quality control. Environmental and regulatory compliance also play a key role, as industries prioritize green chemistry principles to minimize waste and energy consumption during synthesis.

The compound’s relevance extends to material science, where its aromatic and fluorinated structure is explored for designing liquid crystals and polymeric coatings. With the rise of sustainable materials, researchers are investigating its derivatives for applications in flexible electronics and biodegradable polymers. This aligns with global trends toward circular economy practices and reduced carbon footprints.

Frequently asked questions about 1-(3-fluoro-4-methoxyphenyl)butan-2-ol include its solubility profile (notably in polar aprotic solvents like DMSO), storage conditions (recommended under inert atmospheres), and handling precautions (standard lab protocols for fluorinated compounds). These details are crucial for laboratories and manufacturers aiming to integrate this compound into their workflows safely and efficiently.

In summary, CAS No. 1247155-83-4 represents a promising chemical entity at the intersection of medicinal chemistry, agrochemical innovation, and advanced materials. Its structural features and functional groups continue to inspire research across disciplines, addressing contemporary challenges in health and sustainability. As scientific advancements progress, this compound is poised to play a pivotal role in next-generation technologies.